Cas no 1210922-49-8 (B-[2-[(cyclopropylamino)carbonyl]-4-pyridinyl]boronic acid)

• Product Name: B-[2-[(cyclopropylamino)carbonyl]-4-pyridinyl]boronic acid
• CAS No: 1210922-49-8
• MF: C₉H₁₁BN₂O₃
• MW: 206.006242036819
• CID: 2115630
• Update Time: 2023-11-19

B-[2-[(cyclopropylamino)carbonyl]-4-pyridinyl]boronic acid Chemical and Physical Properties

Names and Identifiers

• B-[2-[(cyclopropylamino)carbonyl]-4-pyridinyl]Boronic acid
• NIQCUXYQZUPMNF-UHFFFAOYSA-N
• [2-(cyclopropylcarbamoyl)-4-pyridyl]boronic acid
• CID 86728060
• Boronic acid, B-[2-[(cyclopropylamino)carbonyl]-4-pyridinyl]-
• B-[2-[(cyclopropylamino)carbonyl]-4-pyridinyl]boronic acid

• Inchi： 1S/C9H11BN2O3/c13-9(12-7-1-2-7)8-5-6(10(14)15)3-4-11-8/h3-5,7,14-15H,1-2H2,(H,12,13)
• InChI Key： NIQCUXYQZUPMNF-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(B(O)O)C=CN=1)NC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 246
• Topological Polar Surface Area: 82.4

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 6.88±0.10(Predicted)